Cas no 2228444-55-9 (4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid
• CAS No: 2228444-55-9
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6318246
• PubChem ID: 165964534
• Update Time: 2025-10-30

4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid
• 2228444-55-9
• EN300-1975375

• Inchi： 1S/C12H15ClO2/c1-8-3-6-11(13)10(7-8)5-4-9(2)12(14)15/h3,6-7,9H,4-5H2,1-2H3,(H,14,15)
• InChI Key： UCHICKJIYOFWMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCC(C(=O)O)C

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid

4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid: A Comprehensive Overview

The compound 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid, identified by the CAS number 2228444-55-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization across different sectors.

Chemical Structure and Properties

The molecular formula of 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid is C13H17ClO2. Its structure consists of a butanoic acid backbone with a substituted phenyl group. The phenyl ring is substituted at the 2-position with a chlorine atom and at the 5-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The presence of the carboxylic acid group (-COOH) at the terminal position of the butanoic acid chain contributes to its acidity and reactivity in different chemical environments.

Synthesis Methods

The synthesis of 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent studies have explored more efficient methods, such as using microwave-assisted synthesis or catalytic cross-coupling reactions, to streamline the production process. These advancements have not only improved yield but also reduced reaction time and energy consumption.

Applications in Drug Development

One of the most promising applications of this compound lies in drug discovery. The structural features of 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid make it an ideal candidate for designing bioactive molecules with potential therapeutic effects. Researchers have investigated its role as a lead compound in developing anti-inflammatory agents and anticancer drugs. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy agent.

Role in Materials Science

Beyond pharmacology, 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials are valuable for gas storage, catalysis, and sensing applications. Recent research has highlighted its role in creating highly porous MOFs with exceptional surface areas, which could revolutionize energy storage technologies.

Environmental Applications

In addition to its industrial applications, this compound has shown promise in environmental chemistry. Its ability to act as a chelating agent makes it useful in removing heavy metals from contaminated water sources. Recent studies have explored its efficiency in binding metals like lead and cadmium under varying pH conditions, offering a sustainable solution for water purification.

Recent Research Advances

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid. Quantum mechanical calculations have revealed that the substituents on the phenyl ring significantly influence the molecule's electron-donating or withdrawing abilities, which are critical for its interactions with other molecules. These findings have paved the way for designing more effective derivatives tailored for specific applications.

Future Prospects

The future of 4-(2-chloro-5-methylphenyl)-2-methylbutanoic acid looks promising as researchers continue to explore its untapped potential. With ongoing advancements in synthetic methodologies and computational tools, this compound is expected to play an increasingly important role in drug development, materials science, and environmental remediation. Its versatility and unique chemical properties position it as a key molecule for addressing some of the most pressing challenges in modern science.